BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of Boc-N-Me-
Nle-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-N-Me-Nle-OH

Cat. No.: B558269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-
butoxycarbonyl-N-methyl-L-norleucine (Boc-N-Me-Nle-OH). Given the limited availability of
specific quantitative solubility data in public literature, this document focuses on providing a
detailed framework for researchers to determine solubility, including experimental protocols and
the expected impact of the compound's chemical structure on its solubility profile.

Physicochemical Properties

Boc-N-Me-Nle-OH is a synthetic amino acid derivative. The presence of the tert-
butoxycarbonyl (Boc) protecting group and the N-methyl group significantly influences its
physical and chemical properties, including its solubility.

Property Value Source

Molecular Formula C12H23N0O4 Chem-Impex
Molecular Weight 245.32 g/mol Chem-Impex
CAS Number 117903-25-0 Chem-Impex
Appearance Clear, yellow oil Chem-Impex
Storage Conditions Store at 0-8°C Chem-Impex
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Data Presentation: Solubility Profile

Quantitative solubility data for Boc-N-Me-Nle-OH is not extensively reported in peer-reviewed
literature. The following table is provided as a template for researchers to populate with their
own experimentally determined values. This standardized format will facilitate the comparison
of solubility data across different solvents and conditions.

Molar

Organic Temperatur  Solubility Solubility . Method of
Solubility .

Solvent e (°C) (glL) (mg/mL) Analysis
(mol/L)

Methanol

Ethanol

Isopropanol

Acetone

Ethyl Acetate

Dichlorometh

ane

Chloroform

Tetrahydrofur
an (THF)

Acetonitrile

N,N-
Dimethylform
amide (DMF)

Dimethyl
Sulfoxide
(DMSO0)

Toluene

Hexanes
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Experimental Protocols

The following is a detailed methodology for determining the equilibrium solubility of Boc-N-Me-
Nle-OH in organic solvents. This protocol is based on the widely accepted shake-flask method.

Materials

e Boc-N-Me-Nle-OH
» Analytical grade organic solvents
o Calibrated analytical balance
o Temperature-controlled shaker or incubator
e Centrifuge
o HPLC or UV-Vis spectrophotometer
e Volumetric flasks and pipettes
e Syringe filters (0.22 pm)
Procedure
» Preparation of Saturated Solutions:
o Add an excess amount of Boc-N-Me-Nle-OH to a series of vials.
o Accurately pipette a known volume of the selected organic solvent into each vial.
o Tightly cap the vials to prevent solvent evaporation.
e Equilibration:
o Place the vials in a temperature-controlled shaker set to the desired temperature.

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow
undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a
0.22 pm filter.

o Dilute the collected supernatant with a suitable solvent to a concentration within the linear
range of the analytical method.

¢ Quantification:

o Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometric method
to determine the concentration of Boc-N-Me-Nle-OH.

o Calculate the solubility based on the measured concentration and the dilution factor.

Mandatory Visualization
Experimental Workflow for Solubility Determination
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Preparation
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Caption: Workflow for determining compound solubility.
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Conceptual Impact of N-Methylation on Peptide
Properties

While Boc-N-Me-Nle-OH is a single amino acid derivative, its primary use is in peptide
synthesis. The inclusion of N-methylated amino acids can significantly alter the properties of a
peptide.
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Caption: Impact of N-methylation on peptide properties.

« To cite this document: BenchChem. [A Technical Guide to the Solubility of Boc-N-Me-Nle-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558269#boc-n-me-nle-oh-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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